N-(3-chloro-2-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide
• InChI: InChI=1S/C15H19ClN2O2S/c1-11-12(16)3-2-4-13(11)17-14(21)18-7-5-15(6-8-18)19-9-10-20-15/h2-4H,5-10H2,1H3,(H,17,21)
• InChI Key: LVPLKSVMHXQGRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCC3(CC2)OCCO3
• Molecular Formula: C15H19ClN2O2S
• Molecular Weight: 326.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide, also known as DM4, is a synthetic compound that has been widely used in scientific research. DM4 belongs to the class of maytansinoids, which are a group of cytotoxic agents that have shown great potential in cancer therapy.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide works by binding to the beta-tubulin subunit of microtubules, which are essential for cell division. This binding disrupts the normal function of microtubules, leading to cell cycle arrest and ultimately cell death. This compound has been shown to be highly potent, with IC50 values in the nanomolar range.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit tubulin polymerization, disrupt microtubule dynamics, and induce apoptosis in cancer cells. This compound has also been shown to have anti-angiogenic effects, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has several advantages for lab experiments. It is highly potent, with low IC50 values, making it an effective tool for studying microtubule function and cell division. This compound is also relatively stable, which allows for long-term storage and use in experiments. However, this compound has some limitations. It is highly toxic and must be handled with care. This compound is also expensive, which may limit its use in some experiments.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide. One area of research is the development of new ADCs that incorporate this compound. These ADCs have shown great promise in preclinical studies and are currently being evaluated in clinical trials. Another area of research is the identification of biomarkers that can predict response to this compound-based therapy. This could help to identify patients who are most likely to benefit from treatment with this compound. Finally, there is ongoing research into the mechanism of action of this compound, which could lead to the development of new and more effective cancer therapies.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to be highly effective in inhibiting the growth of various types of cancer cells, including breast, lung, and prostate cancers. This compound works by binding to microtubules, which are essential for cell division, and disrupting their function, leading to cell death. This compound has also been used in the development of antibody-drug conjugates (ADCs), which are a type of targeted cancer therapy that delivers cytotoxic agents directly to cancer cells.